Cas no 2171881-15-3 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-propylpyrrolidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-propylpyrrolidine-3-carboxylic acid
• CAS No: 2171881-15-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6131707
• PubChem ID: 165810540
• Update Time: 2025-06-13

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-propylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-propylpyrrolidine-3-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-3-propylpyrrolidine-3-carboxylic acid
• 2171881-15-3
• EN300-1521617

• Inchi： 1S/C28H34N2O5/c1-3-14-28(26(32)33)15-16-30(18-28)25(31)13-12-19(2)29-27(34)35-17-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,19,24H,3,12-18H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： AVNIKDDVKABDGX-UHFFFAOYSA-N
• SMILES： OC(C1(CCC)CN(C(CCC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-propylpyrrolidine-3-carboxylic acid

Research Brief on 2171881-15-3 and 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-propylpyrrolidine-3-carboxylic Acid

In recent years, the chemical compound 2171881-15-3 and its derivative, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-propylpyrrolidine-3-carboxylic acid, have garnered significant attention in the field of chemical biology and medicinal chemistry. These compounds are of particular interest due to their potential applications in drug discovery, peptide synthesis, and targeted therapeutics. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic uses.

The compound 2171881-15-3, a key intermediate in organic synthesis, has been extensively studied for its role in the development of novel pharmaceutical agents. Recent research has highlighted its utility in the synthesis of complex molecules, particularly in the context of peptide coupling and protecting group strategies. The derivative, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-propylpyrrolidine-3-carboxylic acid, incorporates a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS). This compound has shown promise in enhancing the efficiency and selectivity of peptide bond formation, making it a valuable tool for researchers in the field.

Recent studies have explored the biological activity of these compounds, particularly their interactions with enzymatic systems and cellular receptors. Preliminary data suggest that 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-propylpyrrolidine-3-carboxylic acid may exhibit inhibitory effects on certain proteases, which could have implications for the treatment of diseases such as cancer and inflammatory disorders. Additionally, the compound's unique structural features, including the propylpyrrolidine moiety, may contribute to its ability to modulate protein-protein interactions, a key area of interest in drug development.

The synthesis of these compounds has also been a focus of recent research. Advances in synthetic methodologies have enabled the production of 2171881-15-3 and its derivatives with high purity and yield. Notably, the use of green chemistry principles, such as solvent-free reactions and catalytic processes, has been explored to minimize environmental impact and improve scalability. These developments are critical for the potential industrial application of these compounds in large-scale pharmaceutical manufacturing.

In conclusion, the compounds 2171881-15-3 and 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-3-propylpyrrolidine-3-carboxylic acid represent important tools and targets in chemical biology and medicinal chemistry. Their unique properties and potential therapeutic applications make them subjects of ongoing research. Future studies should focus on further elucidating their mechanisms of action, optimizing their synthetic routes, and exploring their clinical potential. This research brief underscores the importance of these compounds in advancing the field and highlights the need for continued investigation.